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For Researchers, Scientists, and Drug Development Professionals

Introduction

(2R,5R)-2,5-Dimethylmorpholine hydrochloride is a chiral heterocyclic compound of
significant interest in medicinal chemistry and drug development. Its rigid, stereochemically
defined structure makes it a valuable building block in the synthesis of complex molecules with
specific biological activities. This technical guide provides a comprehensive overview of the
chemical properties, synthesis, and analytical methodologies related to (2R,5R)-2,5-
Dimethylmorpholine hydrochloride, with a particular focus on its emerging role in the field of
targeted protein degradation.

Chemical and Physical Properties

(2R,5R)-2,5-Dimethylmorpholine hydrochloride is the hydrochloride salt of the cis-isomer of
2,5-dimethylmorpholine. The presence of two stereocenters at the C2 and C5 positions results
in a specific three-dimensional arrangement of the methyl groups, which is crucial for its
application as a chiral auxiliary or scaffold.
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Table 1: General and Physical Properties of (2R,5R)-2,5-Dimethylmorpholine Hydrochloride

Property Value Citation
CAS Number 1639886-52-4 [1][2]
Molecular Formula C6H14CINO [1][2]
Molecular Weight 151.63 g/mol [1112]
Appearance White to off-white solid (typical)
Melting Point Data not available
Data not available for the
hydrochloride salt. The free
Boiling Point base, 2,5-dimethylmorpholine, [3]
has a boiling point of 150.8 £
15.0 °C at 760 mmHg.
B Soluble in water and lower
Solubility
alcohols (expected).
Store in a dry, sealed place at
Storage [2]

room temperature.

Synthesis and Enantioselective Separation

The synthesis of enantiomerically pure (2R,5R)-2,5-dimethylmorpholine typically involves the

cyclization of a chiral precursor or the resolution of a racemic mixture of cis-2,5-

dimethylmorpholine.

General Synthesis of cis-2,5-Dimethylmorpholine

A common method for the preparation of 2,6-dimethylmorpholine with a high proportion of the

cis-isomer involves the acid-catalyzed cyclization of diisopropanolamine.[4][5]

Experimental Protocol: Synthesis of cis-2,6-Dimethylmorpholine[4]

o Materials: Diisopropanolamine, 90-120% strength sulfuric acid, 20% sodium hydroxide

solution.
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e Procedure:

o Simultaneously meter diisopropanolamine (containing 0-20% water) and excess sulfuric
acid into a reactor with stirring and without cooling. The temperature of the reaction
mixture will increase to 85-170 °C.

o Heat the reaction mixture at 150-190 °C for several hours, during which water is
continuously distilled off.

o After cooling, carefully add the reaction product to a cooled 20% sodium hydroxide
solution with stirring to a final pH of 14.

o Separate the upper organic phase.

o Distill the organic phase under reduced pressure to obtain a mixture of water and 2,6-
dimethylmorpholine.

o Dry the distillate by stirring with 50% sodium hydroxide solution.

o The resulting product is a mixture of cis- and trans-isomers, with the cis-isomer being
predominant.

Enantioselective Synthesis and Resolution

Achieving the specific (2R,5R) stereochemistry requires either an enantioselective synthesis or
the resolution of the racemic cis-isomer.

o Enantioselective Synthesis: Chiral auxiliaries or catalysts can be employed to direct the
stereochemical outcome of the cyclization reaction. For instance, starting from a chiral amino
alcohol can lead to the formation of a specific enantiomer of the morpholine derivative.

e Chiral Resolution: The separation of a racemic mixture of cis-2,5-dimethylmorpholine into its
individual enantiomers is a common strategy.[6] This can be achieved through several
methods:

o Formation of Diastereomeric Salts: Reacting the racemic amine with a chiral acid (e.qg.,
tartaric acid) forms diastereomeric salts, which can often be separated by fractional
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crystallization due to their different solubilities.[6] The desired enantiomer is then
recovered by treating the separated salt with a base.

o Chiral Chromatography: High-performance liquid chromatography (HPLC) using a chiral
stationary phase (CSP) is a powerful technique for separating enantiomers.[6]

Analytical Methods

The characterization and purity assessment of (2R,5R)-2,5-Dimethylmorpholine
hydrochloride rely on various analytical techniques.

Chiral High-Performance Liquid Chromatography
(HPLC)

Chiral HPLC is the primary method for determining the enantiomeric purity of (2R,5R)-2,5-
Dimethylmorpholine.

Experimental Protocol: General Approach for Chiral HPLC Analysis[7][8][9]

Instrumentation: An HPLC system equipped with a UV detector.

o Chiral Stationary Phase (CSP): Selection of the appropriate chiral column is critical and often
requires screening. Polysaccharide-based columns (e.g., Chiralcel OD-H, Chiralpak AD) are
commonly used for the separation of chiral amines.[8]

o Mobile Phase: A mixture of a non-polar solvent (e.g., hexane) and an alcohol (e.g.,
isopropanol or ethanol) is typically used. For basic compounds like morpholines, the addition
of a small amount of a basic modifier (e.g., diethylamine) to the mobile phase can improve
peak shape and resolution.[8]

» Detection: UV detection at a suitable wavelength (e.g., 210 nm or 254 nm if derivatized with
a UV-active group).[7]

e Procedure:
o Dissolve a small amount of the sample in the mobile phase.

o Inject the sample onto the chiral HPLC column.
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o Elute the sample with the chosen mobile phase at a constant flow rate.

o Monitor the elution of the enantiomers using the UV detector. The retention times of the
(2R,5R) and (2S,5S) enantiomers will differ, allowing for their separation and
guantification.

Spectroscopic Methods

While specific spectroscopic data for (2R,5R)-2,5-Dimethylmorpholine hydrochloride is not
readily available in the public domain, general expectations for its spectra are as follows:

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum would show characteristic signals for the methyl
groups and the protons on the morpholine ring. The coupling patterns and chemical shifts
would be indicative of the cis-stereochemistry.

o 183C NMR: The carbon NMR spectrum would display distinct signals for the two methyl
carbons and the four carbons of the morpholine ring.

e Infrared (IR) Spectroscopy: The IR spectrum would exhibit characteristic absorption bands
for N-H stretching (of the ammonium salt), C-H stretching, and C-O-C stretching of the ether
linkage in the morpholine ring.

Application in Targeted Protein Degradation

A significant application of (2R,5R)-2,5-Dimethylmorpholine hydrochloride is as a building
block in the development of Proteolysis Targeting Chimeras (PROTACS).[2] PROTACs are
heterobifunctional molecules that induce the degradation of specific target proteins by hijacking
the cell's ubiquitin-proteasome system.[3][10][11]

Ternary_Complex
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The (2R,5R)-2,5-dimethylmorpholine moiety can be incorporated into the ligand that binds to
an E3 ubiquitin ligase, such as Cereblon (CRBN) or Von Hippel-Lindau (VHL). The other end of
the PROTAC molecule contains a ligand that binds to the target protein of interest (POI). The
formation of a ternary complex between the POI, the PROTAC, and the E3 ligase leads to the
ubiquitination of the POI, marking it for degradation by the proteasome.[11]
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Conclusion

(2R,5R)-2,5-Dimethylmorpholine hydrochloride is a key chiral building block with increasing
importance in modern drug discovery. Its well-defined stereochemistry is essential for the
development of highly specific and potent therapeutic agents, particularly in the rapidly
advancing field of targeted protein degradation. This guide provides a foundational
understanding of its chemical properties, synthesis, and analysis, which are critical for its
effective application in research and development. Further investigation into its physical
properties and the development of detailed, publicly available experimental protocols will
undoubtedly accelerate its use in the creation of novel therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [In-depth Technical Guide: (2R,5R)-2,5-
Dimethylmorpholine Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b591597/docs#in-depth-technical-guide-2r-5r-2-5-
dimethylmorpholine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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